Cas no 401895-68-9 (1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine)

1-{3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propyl}piperidine is a boronic ester derivative featuring a piperidine-substituted propyl linker attached to a tetramethyl dioxaborolane ring. This compound is of interest in organic synthesis and medicinal chemistry due to its stability under typical reaction conditions, making it a useful intermediate in Suzuki-Miyaura cross-coupling reactions. The tetramethyl dioxaborolane moiety enhances hydrolytic stability compared to boronic acids, while the piperidine group offers potential for further functionalization. Its well-defined structure and compatibility with diverse reaction conditions make it a valuable reagent for constructing complex molecules, particularly in pharmaceutical and materials science applications.
1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine structure
401895-68-9 structure
Product Name:1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine
CAS No:401895-68-9
MF:C20H32BNO3
MW:345.283986091614
MDL:MFCD09475821
CID:828985
PubChem ID:44118777
Update Time:2025-05-27

1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperidine
    • 4-(3-(Piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester
    • 1-[3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propyl]piperidine
    • 1-{3-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propyl}piperidine
    • D93290
    • HAAFQCQAHKMHJF-UHFFFAOYSA-N
    • MFCD09475821
    • EN300-1706242
    • BRA89568
    • CS-0175639
    • Z3235906724
    • 1-{3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propyl}piperidine
    • GS-0645
    • 401895-68-9
    • 1-{3-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenoxy]propyl}piperidine
    • AKOS016845923
    • 4-[3-(Piperidin-1-yl)propoxy]benzeneboronic acid, pinacol ester
    • DTXSID20656982
    • 4-(3-(Piperidin-1-yl)propoxy)phenylboronic acid pinacol ester
    • SCHEMBL237631
    • 1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine
    • MDL： MFCD09475821
    • Inchi： 1S/C20H32BNO3/c1-19(2)20(3,4)25-21(24-19)17-9-11-18(12-10-17)23-16-8-15-22-13-6-5-7-14-22/h9-12H,5-8,13-16H2,1-4H3
    • InChI Key： HAAFQCQAHKMHJF-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2)OCCCN2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 345.24800
  • Monoisotopic Mass: 345.248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9A^2

Experimental Properties

  • PSA: 30.93000
  • LogP: 3.17850

1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine Pricemore >>

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Chemenu
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 401895-68-9 97%
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abcr
AB235761-250 mg
4-[3-(Piperidin-1-yl)propoxy]benzeneboronic acid, pinacol ester, 97%; .
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abcr
AB235761-1 g
4-[3-(Piperidin-1-yl)propoxy]benzeneboronic acid, pinacol ester, 97%; .
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Apollo Scientific
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Apollo Scientific
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 401895-68-9 97%
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Chemenu
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine Suppliers

Amadis Chemical Company Limited
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(CAS:401895-68-9)1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine
Order Number:A873424
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:39
Price ($):213.0/564.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:401895-68-9)1-{3-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}piperidine
A873424
Purity:99%/99%
Quantity:250mg/1g
Price ($):213.0/564.0
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